3-fluoro-4-methoxy-N-(2-((6-(4-methoxyphenyl)pyridazin-3-yl)oxy)ethyl)benzenesulfonamide

• IUPAC Name: 3-fluoro-4-methoxy-N-[2-[6-(4-methoxyphenyl)pyridazin-3-yl]oxyethyl]benzenesulfonamide
• InChI: InChI=1S/C20H20FN3O5S/c1-27-15-5-3-14(4-6-15)18-8-10-20(24-23-18)29-12-11-22-30(25,26)16-7-9-19(28-2)17(21)13-16/h3-10,13,22H,11-12H2,1-2H3
• InChI Key: AAIBXQRHLIVWBJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(C=C2)OCCNS(=O)(=O)C3=CC(=C(C=C3)OC)F
• Molecular Formula: C20H20FN3O5S
• Molecular Weight: 433.5 g/mol

Description

The compound is a sulfonamide, which is a group of compounds containing a sulfur atom bonded to two oxygen atoms and one nitrogen atom. Sulfonamides are often used in medicinal chemistry due to their bioactive properties.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and a heterocyclic ring. The 3D structure of the molecule could be determined using techniques such as X-ray crystallography.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the methoxy groups could be demethylated, or the pyridazine ring could undergo reactions at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the sulfonamide group could make the compound more polar and increase its solubility in water.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. This could include avoiding contact with skin and eyes, and ensuring adequate ventilation when handling the compound.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. For example, if it shows promising bioactive properties, it could be further studied as a potential drug.